1-{[(4-methyl-1,3-thiazol-2-yl)carbamoyl]methyl}-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-[2-[(4-methyl-1,3-thiazol-2-yl)amino]-2-oxoethyl]-6-oxo-N-phenylpyridazine-3-carboxamide
• InChI: InChI=1S/C17H15N5O3S/c1-11-10-26-17(18-11)20-14(23)9-22-15(24)8-7-13(21-22)16(25)19-12-5-3-2-4-6-12/h2-8,10H,9H2,1H3,(H,19,25)(H,18,20,23)
• InChI Key: IQBLGDIPFVWRDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CN2C(=O)C=CC(=N2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C17H15N5O3S
• Molecular Weight: 369.4 g/mol

Description

Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. They are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom.

Synthesis Analysis

Thiazoles can be synthesized through various methods. For instance, researchers have synthesized compounds containing the thiazole ring with variable substituents as target structures, and evaluated their biological activities.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The reactivity of thiazoles can be influenced by substituents at different positions on the thiazole ring. For example, substituents at position-2 and -4 may not only alter the orientation types, but also shield the nucleophilicity of nitrogen.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Target of Action

The primary targets of the compound MFCD08346768 are currently unknown. The compound contains a thiazole ring, which is a common structural component in many biologically active compounds . Thiazole derivatives have been found in a number of biologically active molecules, including Ritonavir (antiretroviral drug), Sulfathiazole (antimicrobial drug), Abafungin (antifungal drug), Bleomycin, and Tiazofurin (antineoplastic drug) . .

Mode of Action

Thiazole derivatives have been reported to have a wide range of pharmacological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . The specific interactions of MFCD08346768 with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Given the diverse biological activities associated with thiazole derivatives , it is plausible that MFCD08346768 could affect multiple biochemical pathways. The downstream effects of these interactions would depend on the specific targets and their roles in cellular processes.

Result of Action

Given the diverse biological activities associated with thiazole derivatives , it is plausible that MFCD08346768 could have multiple effects at the molecular and cellular levels.

Safety and Hazards

The safety and hazards of a specific thiazole derivative would depend on its exact structure and properties. Some thiazole derivatives are used in medicinal chemistry due to their wide range of applications in the field of drug design and discovery.

Future Directions

Thiazoles continue to be an area of interest in medicinal chemistry due to their diverse biological activities. Future research may focus on the design and synthesis of new thiazole derivatives, as well as the exploration of their biological activities and potential applications.